Cas no 1805982-95-9 (3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805982-95-9
• MF: C₉H₃F₅N₂O₂
• MW: 266.124339342117
• CID: 4806619
• Update Time: 2025-11-01

3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H3F5N2O2/c10-7(11)5-3(1-15)6(8(17)18)16-2-4(5)9(12,13)14/h2,7H,(H,17,18)
• InChI Key： IAWAZDDLIKCBFI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(=O)O)=NC=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid

3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805982-95-9)

The compound 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 1805982-95-9, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and potential biological activities. The structure of this molecule features a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 4, and a trifluoromethyl group at position 5. These substituents contribute to its unique electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine carboxylic acids in drug discovery, particularly in the design of inhibitors for various enzyme targets. The presence of electron-withdrawing groups like cyano and trifluoromethyl substituents enhances the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. For instance, researchers have explored the potential of this compound as a lead molecule for developing novel anti-inflammatory agents. Its ability to modulate key inflammatory pathways makes it a promising candidate for therapeutic interventions in conditions such as arthritis and cardiovascular diseases.

In addition to its pharmaceutical applications, the compound has shown potential in agrochemical research. The trifluoromethyl group is known to impart stability against metabolic degradation in plants, making this compound a strong candidate for herbicide development. Recent field trials have demonstrated its efficacy in controlling invasive weed species without adverse effects on crop plants. This dual functionality underscores the versatility of 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid as a multi-purpose chemical entity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and subsequent substitution reactions to introduce the cyano, difluoromethyl, and trifluoromethyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both laboratory and industrial applications.

From an environmental perspective, the stability and biodegradability of 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid have been extensively studied. Experimental data indicate that while the compound exhibits high thermal stability, it undergoes controlled degradation under specific environmental conditions, minimizing its ecological footprint. This makes it an attractive option for sustainable chemical solutions.

In conclusion, 3-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805982-95-9) stands out as a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal compound in diverse scientific domains. As ongoing studies continue to uncover its full potential, this molecule is poised to play an increasingly important role in addressing pressing challenges in health, agriculture, and environmental sustainability.